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Compound of Interest

Compound Name: FM 2-10

Cat. No.: B1148110 Get Quote

Chemical Identification:

Product Name: FM 2-10

Chemical Name: N-(3-Triethylammoniumpropyl)-4-(4-(diethylamino)styryl)pyridinium

dibromide[1][2]

Synonyms: SynaptoGreen™ C2, MM 2-10[1][2]

Appearance: Red solid soluble in water[3][4]

Molecular Weight: 555.43 g/mol (Note: some sources may list a different molecular weight

for the salt form)

Primary Applications:

FM 2-10 is a fluorescent, water-soluble styryl dye used extensively in neuroscience research.

[5][6][7] Its primary application is to identify actively firing neurons and to investigate the

mechanisms of activity-dependent vesicle cycling.[5][6] The dye is virtually non-fluorescent in

aqueous solutions but becomes intensely fluorescent upon insertion into the outer leaflet of cell

membranes.[7] This property allows for the labeling and tracking of synaptic vesicles during

endocytosis and exocytosis.
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According to the Safety Data Sheet for SynaptoGreen™ C2 (an equivalent of FM 2-10), the

product is not classified as hazardous according to Regulation (EC) No 1272/2008 [CLP] and

Directive 1999/45/EC.[1] However, it is crucial to handle the compound with care as it may be

harmful if inhaled, ingested, or absorbed through the skin, and may cause irritation to the skin,

eyes, and respiratory tract.[1]

Hazard Ratings:

Rating System Health Hazard Flammability
Physical
Hazard/Reactivity

HMIS Classification 0 0 0

NFPA Rating 0 0 0

Data sourced from the Biotium MSDS for SynaptoGreen™ C2.[1]

Personal Protective Equipment (PPE)
Standard laboratory personal protective equipment should be worn at all times when handling

FM 2-10.

PPE Category Recommended Equipment

Eye/Face Protection
Safety glasses with side-shields or chemical

safety goggles.

Skin Protection
Chemical-resistant gloves (e.g., nitrile rubber). A

lab coat should be worn to prevent skin contact.

Respiratory Protection

Not required under normal use with adequate

ventilation. If dusts are generated, use a

NIOSH-approved respirator.

Hand Protection Compatible chemical-resistant gloves.

This information is based on general laboratory safety guidelines and SDS recommendations.

[1][2]
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Handling and Storage
Safe Handling Procedures:

Avoid contact with skin, eyes, and clothing.[2]

Avoid inhalation of dust or vapor.[1]

Use with adequate local exhaust ventilation.[2]

Wash hands thoroughly after handling.

Keep container tightly closed when not in use.[2]

Storage Conditions:

Store at room temperature.[6]

Protect from light, especially when in solution.[5]

Store in a dry and well-ventilated place.[2]

The lyophilized product is stable for at least 6 months when stored desiccated and protected

from light.[8]

Operational Plans
Spill and Emergency Procedures
In Case of a Spill:

Wear appropriate personal protective equipment (see table above).

For a powder spill, cover with a plastic sheet to minimize dust generation.[2]

Mechanically take up the spilled material and place it in a suitable, labeled container for

disposal.[2]
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For a solution spill, absorb with an inert material (e.g., vermiculite, dry sand) and place in a

chemical waste container.

Clean the spill area thoroughly with soap and water.[2]

First Aid Measures:

Exposure Route First Aid Instructions

Inhalation
Move the person to fresh air. If breathing is

difficult, give oxygen. Consult a physician.[1][2]

Skin Contact

Wash off immediately with soap and plenty of

water. Remove contaminated clothing. Consult a

physician if irritation persists.[1][2]

Eye Contact

Immediately flush eyes with plenty of water for

at least 15 minutes, occasionally lifting the

upper and lower eyelids. Remove contact

lenses if present and easy to do. Continue

rinsing. Consult a physician.[2]

Ingestion

Do NOT induce vomiting. Never give anything

by mouth to an unconscious person. Rinse

mouth with water and drink plenty of water.

Consult a physician.[1][2]

Consult the Safety Data Sheet for complete first-aid procedures.[1][2]

Disposal Plan
Dispose of FM 2-10 and any contaminated materials in accordance with all applicable federal,

state, and local environmental regulations. While the SDS does not classify it as a hazardous

substance, it is recommended to treat it as a chemical waste.

Disposal Workflow:
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Waste Generation

Waste Collection & Segregation

Disposal

Unused/Expired FM 2-10 Stock Solution

Collect in a designated, labeled, and sealed hazardous waste container.

Contaminated Materials (gloves, tips, vials) Used Staining Solutions

Arrange for pickup by the institution's Environmental Health and Safety (EHS) department.

Follow all local, state, and federal regulations for chemical waste disposal.

Click to download full resolution via product page

Caption: Workflow for the safe disposal of FM 2-10 waste.

Experimental Protocols
Preparation of FM 2-10 Stock and Working Solutions

Solution Preparation Steps

10 mM Stock Solution

Dissolve 1 mg of FM 2-10 in 180 µL of high-

purity water or DMSO. Store stock solutions at

-20°C, protected from light. Stock solutions are

generally stable for several months.[9]

Working Solution

Dilute the stock solution to the desired final

concentration in a suitable physiological buffer

(e.g., Tyrode's solution, HEPES-buffered saline).

A typical working concentration for neuronal

staining is in the range of 2.5-40 µM.[10][11]
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General Protocol for Staining Cultured Neurons
This protocol provides a general guideline for staining synaptic vesicles in cultured neurons.

The optimal conditions may vary depending on the specific cell type and experimental goals.

Experimental Workflow:
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Preparation

Staining (Loading)

Washing (Destaining)

Imaging

Prepare FM 2-10 working solution (e.g., 5-10 µM in Tyrode's solution).

Stimulate neurons to induce synaptic vesicle cycling (e.g., high K+ solution or electrical field stimulation).

Culture neurons on coverslips until mature.

Apply the FM 2-10 working solution during or immediately after stimulation.

Incubate for a short period (e.g., 1-10 minutes) to allow for dye uptake into recycling vesicles.

Wash thoroughly with dye-free buffer to remove the dye from the plasma membrane.

Image the stained nerve terminals using fluorescence microscopy.

Excitation/Emission maxima: ~480/598 nm (in membranes).

Click to download full resolution via product page

Caption: General experimental workflow for staining neurons with FM 2-10.
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Detailed Steps:

Preparation: Prepare the FM 2-10 working solution at the desired concentration in a

physiological buffer. Ensure cultured neurons on coverslips are healthy and at the

appropriate stage of development.

Staining (Loading):

To load the dye into recycling synaptic vesicles, neuronal activity must be stimulated. This

can be achieved by:

High Potassium Depolarization: Exposing the neurons to a high K+ solution (e.g., 90

mM KCl) for 1-2 minutes in the presence of the FM 2-10 working solution.

Electrical Field Stimulation: Applying electrical pulses (e.g., 10-30 Hz for 30-60 seconds)

in the presence of the dye.

The dye is then allowed to be taken up by endocytosing vesicles.

Washing (Destaining): After stimulation, it is crucial to thoroughly wash the preparation with a

dye-free buffer for 5-10 minutes to remove the dye that is non-specifically bound to the

plasma membrane.[10] This ensures that the remaining fluorescence is primarily from the

dye trapped within the internalized vesicles.

Imaging: The stained nerve terminals can then be visualized using a fluorescence

microscope equipped with appropriate filters for the excitation and emission wavelengths of

FM 2-10 (in membranes, Ex/Em ~480/598 nm).[3] Images can be acquired before, during,

and after stimulation to study the dynamics of vesicle release (destaining).

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of
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scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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